1-(Prop-2-yn-1-yl)piperidin-4-amine dihydrochloride

• IUPAC Name: 1-prop-2-ynylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C8H14N2.2ClH/c1-2-5-10-6-3-8(9)4-7-10;;/h1,8H,3-7,9H2;2*1H
• InChI Key: QNYJEXGMLWFJHX-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCC(CC1)N.Cl.Cl
• Molecular Formula: C8H16Cl2N2
• Molecular Weight: 211.13 g/mol

Description

Synthesis Analysis

While specific synthesis details for “1-(Prop-2-yn-1-yl)piperidin-4-amine dihydrochloride” were not found, a related compound, “N-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine dihydrochloride”, is available. It’s important to note that the synthesis process may vary depending on the specific structure of the compound.

Molecular Structure Analysis

The InChI code for “1-(Prop-2-yn-1-yl)piperidin-4-amine dihydrochloride” is 1S/C9H16N2.2ClH/c10-6-2-5-9-11-7-3-1-4-8-11;;/h1,3-4,6-10H2;2*1H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The molecular weight of “N-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine dihydrochloride”, a related compound, is 225.16. It is a powder at room temperature. Similar properties can be expected for “1-(Prop-2-yn-1-yl)piperidin-4-amine dihydrochloride”.

Scientific Research Applications

Catalysis and Organic Synthesis

The study by Kocięcka et al. (2018) explores the reactions of propargylic alcohols with secondary cyclic amines, including piperidine, catalyzed by tungsten(0) complexes. This research unveils the formation of previously unknown diamines containing the tetrahydrofuran ring, showcasing the compound's utility in complex organic syntheses and highlighting its role in facilitating novel bond-forming reactions (Kocięcka, Czeluśniak, Panek, & Szymańska-Buzar, 2018).

Antimicrobial Activity

Research by Merugu, Ramesh, and Sreenivasulu (2010) and Vinaya et al. (2009) demonstrates the synthesis of piperidine derivatives with notable antibacterial activity. These studies contribute to the potential development of new antimicrobial agents, underscoring the importance of structural modifications in enhancing bioactivity (Merugu, Ramesh, & Sreenivasulu, 2010); (Vinaya, Kavitha, Kumar, Prasad, Chandrappa, Deepak, Swamy, Umesha, & Rangappa, 2009).

Material Science and Chemistry

The work by Jiang et al. (2013) on synthesizing novel (4'-tosyl) piperidin-4-yl containing α-aminophosphonates, catalyzed by magnesium perchlorate under solvent-free conditions, illustrates the compound's relevance in creating materials with potential insecticidal activities. This indicates its broader applicability in developing agricultural chemicals and materials science innovations (Jiang, Zhao, Gao, Chen, Qu, Mei, Rui, Ning, & She, 2013).

Pharmacology and Drug Development

Investigations into the compound's derivatives, as seen in the study by Bautista-Aguilera et al. (2014), where N-methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine was identified as a cholinesterase and monoamine oxidase dual inhibitor, underscore the compound's potential in the discovery and development of new therapeutic agents for treating neurodegenerative diseases (Bautista-Aguilera, Samadi, Chioua, Nikolić, Filipic, Agbaba, Soriano, de Andrés, Rodríguez-Franco, Alcaro, Ramsay, Ortuso, Yáñez, & Marco-Contelles, 2014).

Safety and Hazards

The safety information for “N-methyl-N-(prop-2-yn-1-yl)piperidin-4-amine dihydrochloride” indicates that it has the GHS07 pictogram and the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.